75-08-1

Ethanethiol

In Stock

• CAS RN:
• 75-08-1

• Formula:
• C2H5SH
  C2H6S

• InChI:
• InChI=1S/C2H6S/c1-2-3/h3H,2H2,1H3

• InChIKey:
• DNJIEGIFACGWOD-UHFFFAOYSA-N

• Ethyl mercaptan appears as a clear colorless low-boiling liquid (boiling point 97°F) with an overpowering, garlic-like/skunk-like odor. Flash point -55°F. Less dense than water and very slightly soluble in water. Vapors are heavier than air. Vapors may irritate nose and throat. May be toxic if swallowed, by inhalation or by contact. Added to natural gas as an odorant. Used as a stabilizer for adhesives.

N-[4-(4-methoxyphenyl)-5-(4-nitrophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide

• CAS RN:
• 5675-08-1

• Formula:
• C21H15N3O5S

• InChI:
• InChI=1S/C21H15N3O5S/c1-28-16-10-6-13(7-11-16)18-19(14-4-8-15(9-5-14)24(26)27)30-21(22-18)23-20(25)17-3-2-12-29-17/h2-12H,1H3,(H,22,23,25)

• InChIKey:
• WLNMJEIWGAPWOA-UHFFFAOYSA-N

• N-[4-(4-methoxyphenyl)-5-(4-nitrophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide is a useful research compound. Its molecular formula is C21H15N3O5S and its molecular weight is 421.4 g/mol. The purity is usually 95%.

N'-(3,4-dichlorobenzylidene)benzohydrazide

In Stock

• CAS RN:
• 39575-08-1

• Formula:
• C14H10Cl2N2O

• InChI:
• InChI=1S/C14H10Cl2N2O/c15-12-7-6-10(8-13(12)16)9-17-18-14(19)11-4-2-1-3-5-11/h1-9H,(H,18,19)/b17-9+

• InChIKey:
• XFDSKWJJZDYBBF-RQZCQDPDSA-N

• N'-(3,4-dichlorobenzylidene)benzohydrazide is a useful research compound. Its molecular formula is C14H10Cl2N2O and its molecular weight is 293.1 g/mol. The purity is usually 95%.

3-(5-methylfuran-2-yl)-N-(4-(trifluoromethyl)phenyl)propanamide

In Stock

• CAS RN:
• 327075-08-1

• Formula:
• C15H14F3NO2

• InChI:
• InChI=1S/C15H14F3NO2/c1-10-2-7-13(21-10)8-9-14(20)19-12-5-3-11(4-6-12)15(16,17)18/h2-7H,8-9H2,1H3,(H,19,20)

• InChIKey:
• DWDFAWUYTBRRID-UHFFFAOYSA-N

• 3-(5-methylfuran-2-yl)-N-(4-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C15H14F3NO2 and its molecular weight is 297.277. The purity is usually 95%.

N-cyclohexyl-N'-(2-methoxyphenyl)oxamide

Usually In Stock

• CAS RN:
• 898375-08-1

• Formula:
• C15H20N2O3

• InChI:
• InChI=1S/C15H20N2O3/c1-20-13-10-6-5-9-12(13)17-15(19)14(18)16-11-7-3-2-4-8-11/h5-6,9-11H,2-4,7-8H2,1H3,(H,16,18)(H,17,19)

• InChIKey:
• HHWHLVUHUFPNAN-UHFFFAOYSA-N

• N-cyclohexyl-N'-(2-methoxyphenyl)oxamide is a useful research compound. Its molecular formula is C15H20N2O3 and its molecular weight is 276.336. The purity is usually 95%.

Pyrazolo[1,5-a]pyridine-2-carboxamide

In Stock

• CAS RN:
• 885275-08-1

• Formula:
• C8H7N3O

• InChI:
• InChI=1S/C8H7N3O/c9-8(12)7-5-6-3-1-2-4-11(6)10-7/h1-5H,(H2,9,12)

• InChIKey:
• FBPSKWNKTAQKFC-UHFFFAOYSA-N

• Pyrazolo[1,5-a]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C8H7N3O and its molecular weight is 161.16 g/mol. The purity is usually 95%.

4-fluoro-N-[(Z)-1-hydrazinyl-2-nitroethenyl]aniline

In Stock

• CAS RN:
• 262275-08-1

• Formula:
• C8H9FN4O2

• InChI:
• InChI=1S/C8H9FN4O2/c9-6-1-3-7(4-2-6)11-8(12-10)5-13(14)15/h1-5,11-12H,10H2/b8-5-

• InChIKey:
• CDKTYLKHBKXPEX-YVMONPNESA-N

• 4-fluoro-N-[(Z)-1-hydrazinyl-2-nitroethenyl]aniline is a useful research compound. Its molecular formula is C8H9FN4O2 and its molecular weight is 212.18 g/mol. The purity is usually 95%.

N-(2,3-dimethylphenyl)-6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

In Stock

• CAS RN:
• 372975-08-1

• Formula:
• C20H21N3OS

• InChI:
• InChI=1S/C20H21N3OS/c1-12-8-7-11-16(13(12)2)22-19(24)17-14(3)21-20(25)23-18(17)15-9-5-4-6-10-15/h4-11,18H,1-3H3,(H,22,24)(H2,21,23,25)

• InChIKey:
• VNKHPRIMZGPPJJ-UHFFFAOYSA-N

• N-(2,3-dimethylphenyl)-6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H21N3OS and its molecular weight is 351.5g/mol. The purity is usually 95%.

3-Methyl-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine

In Stock

• CAS RN:
• 851975-08-1

• Formula:
• C11H10F3N3

• InChI:
• InChI=1S/C11H10F3N3/c1-6-9(10(15)17-16-6)7-3-2-4-8(5-7)11(12,13)14/h2-5H,1H3,(H3,15,16,17)

• InChIKey:
• ZQARVLMZLATKQJ-UHFFFAOYSA-N

• 3-Methyl-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C11H10F3N3 and its molecular weight is 241.21 g/mol. The purity is usually 95%.

2,6-Dimethyl-4'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-08-1

• Formula:
• C21H25NO

• InChI:
• InChI=1S/C21H25NO/c1-16-7-6-8-17(2)20(16)21(23)19-11-9-18(10-12-19)15-22-13-4-3-5-14-22/h6-12H,3-5,13-15H2,1-2H3

• InChIKey:
• HZRLBOBNPFLPQO-UHFFFAOYSA-N

• 2,6-Dimethyl-4'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C21H25NO and its molecular weight is 307.4 g/mol. The purity is usually 95%.

1-(2-chloro-6-fluorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 1014075-08-1

• Formula:
• C19H18ClFN6O2

• InChI:
• InChI=1S/C19H18ClFN6O2/c1-10-8-11(2)27(23-10)18-22-16-15(24(18)3)17(28)26(19(29)25(16)4)9-12-13(20)6-5-7-14(12)21/h5-8H,9H2,1-4H3

• InChIKey:
• XXOQVRMOIDFFGI-UHFFFAOYSA-N

• 1-(2-chloro-6-fluorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H18ClFN6O2 and its molecular weight is 416.84. The purity is usually 95%.

3-(2,4-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

In Stock

• CAS RN:
• 1022575-08-1

• Formula:
• C13H14N2O4

• InChI:
• InChI=1S/C13H14N2O4/c1-15-11(13(16)17)7-10(14-15)9-5-4-8(18-2)6-12(9)19-3/h4-7H,1-3H3,(H,16,17)

• InChIKey:
• BEPDQCCXTKPYDO-UHFFFAOYSA-N

• 3-(2,4-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O4 and its molecular weight is 262.265. The purity is usually 95%.

5-Fluoro-2-(trifluoromethyl)benzenecarboximidamide

Usually In Stock

• CAS RN:
• 1378875-08-1

• Formula:
• C8H6F4N2

• InChI:
• InChI=1S/C8H6F4N2/c9-4-1-2-6(8(10,11)12)5(3-4)7(13)14/h1-3H,(H3,13,14)

• InChIKey:
• HKWZJGQSNHPWSD-UHFFFAOYSA-N

• 5-Fluoro-2-(trifluoromethyl)benzenecarboximidamide is a useful research compound. Its molecular formula is C8H6F4N2 and its molecular weight is 206.144. The purity is usually 95%.

But-3-en-1-yl(imino)(methyl)-l6-sulfanone

In Stock

• CAS RN:
• 2219375-08-1

• Formula:
• C5H11NOS

• InChI:
• InChI=1S/C5H11NOS/c1-3-4-5-8(2,6)7/h3,6H,1,4-5H2,2H3

• InChIKey:
• NELNGCGSWSWGHT-UHFFFAOYSA-N

• But-3-en-1-yl(imino)(methyl)-l6-sulfanone is a useful research compound. Its molecular formula is C5H11NOS and its molecular weight is 133.21. The purity is usually 95%.

5-Bromo-3-(difluoromethyl)-2-methylfuran

Usually In Stock

• CAS RN:
• 2248275-08-1

• Formula:
• C6H5BrF2O

• InChI:
• InChI=1S/C6H5BrF2O/c1-3-4(6(8)9)2-5(7)10-3/h2,6H,1H3

• InChIKey:
• WXFHQQOSYYERKR-UHFFFAOYSA-N

• 5-Bromo-3-(difluoromethyl)-2-methylfuran is a useful research compound. Its molecular formula is C6H5BrF2O and its molecular weight is 211.006. The purity is usually 95%.

6-(3,5-Dimethylpyrazol-1-yl)-2-[1-[2-(1-methylindol-3-yl)acetyl]piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379975-08-1

• Formula:
• C25H28N6O2

• InChI:
• InChI=1S/C25H28N6O2/c1-17-14-18(2)30(26-17)23-8-9-24(32)31(27-23)20-10-12-29(13-11-20)25(33)15-19-16-28(3)22-7-5-4-6-21(19)22/h4-9,14,16,20H,10-13,15H2,1-3H3

• InChIKey:
• WVJJFOWQFNTXRF-UHFFFAOYSA-N

• 6-(3,5-Dimethylpyrazol-1-yl)-2-[1-[2-(1-methylindol-3-yl)acetyl]piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C25H28N6O2 and its molecular weight is 444.539. The purity is usually 95%.